3-(N,N-Dimethylcarbamoyl)pyrazolo(1,5-a)pyridine

• CAS No.: 89721-46-0
• Molecular Formula: C10H11N3O
• Molecular Weight: 189.21 g/mol
• IUPAC Name: N,N-dimethylpyrazolo[1,5-a]pyridine-3-carboxamide
• InChI: InChI=1S/C10H11N3O/c1-12(2)10(14)8-7-11-13-6-4-3-5-9(8)13/h3-7H,1-2H3
• InChI Key: SJJFTTUVYWRKNM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=C2C=CC=CN2N=C1

Description

3-(N,N-Dimethylcarbamoyl)pyrazolo(1,5-a)pyridine is a useful research compound. Its molecular formula is C10H11N3O and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of dimethylamine in ethanol (35% w/v; 300 ml) was added to dichloromethane (1100 ml) and the resulting solution was stirred at 0° C. and treated slowly with a solution of pyrazolo[1,5-a]pyridine-3-carbonyl chloride (61.0 g) in dry dichloromethane (1100 ml). When the addition was complete, the mixture was allowed to warm up to room temperature and stand at room temperature overnight. The mixture was then washed twice with water and the organic solution was then dried over sodium sulphate and evaporated under reduced pressure. The resulting brown oil was recrystallised from cyclohexane, to give 3-(N,N-dimethylcarbamoyl)pyrazolo[1,5-a]pyridine (42.0 g), m.p. 86°-87° C.

Synthesis routes and methods II

Procedure details